Cas no 37938-70-8 (4-oxo-4-[propyl(2,4,6-triiodo-3-propoxyphenyl)amino]butanoic acid)

• Product Name: 4-oxo-4-[propyl(2,4,6-triiodo-3-propoxyphenyl)amino]butanoic acid
• CAS No: 37938-70-8
• MF: C₁₆H₂₀I₃NO₄
• MW: 671.047721862793
• CID: 1486539
• PubChem ID: 216977
• Update Time: 2025-04-21

4-oxo-4-[propyl(2,4,6-triiodo-3-propoxyphenyl)amino]butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-oxo-4-[propyl(2,4,6-triiodo-3-propoxyphenyl)amino]butanoic acid
• 4-oxo-4-(2,4,6-triiodo-3-propoxy-N-propylanilino)butanoic acid
• DTXSID50191376
• Succinanilic acid, 3'-propoxy-N-propyl-2',4',6'-triiodo-
• 3'-Propoxy-N-propyl-2',4',6'-triiodosuccinanilic acid
• Butanoic acid, 4-oxo-4-(propyl(2,4,6-triiodo-3-propoxyphenyl)amino)- (9CI)
• BRN 3012154
• 37938-70-8
• Butanoic acid, 4-oxo-4-(propyl(2,4,6-triiodo-3-propoxyphenyl)amino)-

• Inchi： 1S/C16H20I3NO4/c1-3-7-20(12(21)5-6-13(22)23)15-10(17)9-11(18)16(14(15)19)24-8-4-2/h9H,3-8H2,1-2H3,(H,22,23)
• InChI Key： ALBBSSRMMPGXEM-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=C(C=1N(C(CCC(=O)O)=O)CCC)I)I)OCCC

Computed Properties

• Exact Mass: 670.8513
• Monoisotopic Mass: 670.8527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.84